7-(3,4-dimethylbenzoyl)-5-(4-fluorobenzyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one

• IUPAC Name: 7-(3,4-dimethylbenzoyl)-5-[(4-fluorophenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• InChI: InChI=1S/C26H20FNO4/c1-15-3-6-18(9-16(15)2)25(29)21-13-28(12-17-4-7-19(27)8-5-17)22-11-24-23(31-14-32-24)10-20(22)26(21)30/h3-11,13H,12,14H2,1-2H3
• InChI Key: VPKWFGCOIDJKPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC5=CC=C(C=C5)F)C
• Molecular Formula: C26H20FNO4
• Molecular Weight: 429.4 g/mol
• CAS No.: 904451-04-3

Description

7-(3,4-dimethylbenzoyl)-5-(4-fluorobenzyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one is a useful research compound. Its molecular formula is C26H20FNO4 and its molecular weight is 429.447. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis of compounds with structural similarities, focusing on the cyclization of phenylethylaminophtalides and the characterization of these compounds through X-ray diffraction and NMR assignments. These studies not only demonstrate the potential of these compounds in the synthesis of complex molecular structures but also highlight the importance of theoretical studies, such as DFT calculations, to understand their reactivity and stability (Sobarzo-Sánchez et al., 2006).

Biological Applications

Several derivatives of quinoline and related heterocyclic compounds have been explored for their biological activities. For example, modifications of the quinolone-3-carboxylic acid scaffold, found in fluoroquinolones like ciprofloxacin, have been used to switch activity from antibacterial to anticancer, suggesting the adaptability of these structures for various therapeutic purposes (Ahadi et al., 2020). Additionally, the synthesis of 7-alkoxyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinoline derivatives and their evaluation for anticonvulsant activities demonstrate the potential of these compounds in the development of new pharmaceuticals (Xie et al., 2005).

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor activities of quinoline derivatives further underscores the significance of these compounds in medicinal chemistry. For instance, polyhalobenzonitrile quinazolin-4(3H)-one derivatives have shown promising antimicrobial activities against various bacterial and fungal strains (Shi et al., 2013). Moreover, fluorine-containing 6,7-dihydroindazolone derivatives have been synthesized and found to exhibit marked antiproliferative activity, suggesting their potential as anticancer agents (Khlebnikova et al., 2020).